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Compound of Interest

Compound Name: SM-102

Cat. No.: B3025710 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of SM-102, an ionizable amino lipid utilized in the

formation of lipid nanoparticles for mRNA delivery.[1][2] Adherence to these procedural steps is

critical for laboratory safety and experimental success.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the primary defense against potential exposure to

SM-102.[3] Based on the hazardous properties of SM-102, the following PPE is mandatory.

Summary of Recommended Personal Protective Equipment (PPE) for SM-102
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PPE Category Specification Rationale

Eye Protection

Safety goggles with side-
shields or a face shield.[4]
[5]

Protects against splashes
and aerosols that can
cause serious eye
irritation.[5][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3]

Prevents skin contact which

can cause skin irritation.[5][6]

Body Protection

Laboratory coat, long-sleeved

clothing, or chemical-resistant

suit.[3][7]

Protects against skin exposure

from spills or splashes.

| Respiratory Protection | Use in a well-ventilated area or a chemical fume hood.[7] A suitable

respirator may be required for large quantities or in case of aerosol formation.[5] | SM-102 can

be harmful if inhaled.[1] |

Health and Safety Hazards
Understanding the hazards associated with SM-102 is crucial for safe handling. It is a

flammable liquid and vapor.[6] It is harmful if swallowed and causes skin and serious eye

irritation.[5][6] One safety data sheet also indicates that SM-102 is suspected of causing cancer

and of damaging fertility or the unborn child, and may cause damage to organs through

prolonged or repeated exposure.[1]

Hazard Classification of SM-102
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Hazard Category GHS Classification Precautionary Statement

Physical Hazard
Flammable Liquid
Category 2

Keep away from heat,
sparks, open flames, and
hot surfaces. No smoking.
Keep container tightly
closed.[6]

Health Hazard Acute Toxicity, Oral Category 4

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling.[4][5]

Skin Irritation Category 2

Wear protective gloves. If on

skin: Wash with plenty of soap

and water.[5]

Eye Irritation Category 2A

Wear eye protection/face

protection. If in eyes: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[1]

[5]

Carcinogenicity Category 2

(Suspected)

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.[1]

Reproductive Toxicity Category

2 (Suspected)

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.[1]

| | Specific Target Organ Toxicity (Repeated Exposure) | Do not breathe

dust/fume/gas/mist/vapors/spray.[1] |
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A systematic approach to handling and disposal is essential to minimize risks and ensure

regulatory compliance.

Experimental Workflow for Handling SM-102
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Caption: A flowchart illustrating the procedural steps for safely handling SM-102 in a laboratory

setting.

Detailed Methodologies
Storage:

SM-102 should be stored in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[7] The recommended storage temperature is -20°C.[7][8]

Handling:

Always work in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

[7]

Prevent the formation of aerosols.[1]

Keep the container tightly closed when not in use.[6]

Ground and bond the container and receiving equipment to prevent static discharge.[6]

Avoid contact with skin and eyes by wearing the appropriate PPE.[4]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, give artificial respiration. Seek medical attention.[7]

In case of skin contact: Immediately wash the skin with plenty of soap and water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.[7]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.[1][7]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]
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Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[7] Remove all

sources of ignition.[4] Wear appropriate PPE, including respiratory protection. Absorb the spill

with a non-combustible, inert material such as sand, earth, or universal binders.[6][7] Collect

the absorbed material and place it in a suitable container for disposal.[7] Decontaminate the

spill area with alcohol.[7]

Disposal:

Dispose of SM-102 and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[4] Do not allow the product to enter drains or waterways.

[1][6] Uncleaned packaging should also be disposed of according to official regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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